Cas no 2260973-27-9 (Tert-butyl 6-sulfamoyl-2-azaspiro[3.3]heptane-2-carboxylate)

• Product Name: Tert-butyl 6-sulfamoyl-2-azaspiro[3.3]heptane-2-carboxylate
• CAS No: 2260973-27-9
• MF: C₁₁H₂₀N₂O₄S
• MW: 276.352501869202
• CID: 5804749
• PubChem ID: 142513127
• Update Time: 2025-10-28

Tert-butyl 6-sulfamoyl-2-azaspiro[3.3]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2260973-27-9
• SCHEMBL22408685
• tert-butyl 6-sulfamoyl-2-azaspiro[3.3]heptane-2-carboxylate
• EN300-37104529
• Tert-butyl 6-sulfamoyl-2-azaspiro[3.3]heptane-2-carboxylate

• Inchi： 1S/C11H20N2O4S/c1-10(2,3)17-9(14)13-6-11(7-13)4-8(5-11)18(12,15)16/h8H,4-7H2,1-3H3,(H2,12,15,16)
• InChI Key： RTPBYNMVSHTAEI-UHFFFAOYSA-N
• SMILES： S(C1CC2(CN(C(=O)OC(C)(C)C)C2)C1)(N)(=O)=O

Computed Properties

• Exact Mass: 276.11437830g/mol
• Monoisotopic Mass: 276.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 98.1Ų

Additional information on Tert-butyl 6-sulfamoyl-2-azaspiro[3.3]heptane-2-carboxylate

Comprehensive Overview of Tert-butyl 6-sulfamoyl-2-azaspiro[3.3]heptane-2-carboxylate (CAS No. 2260973-27-9)

The compound Tert-butyl 6-sulfamoyl-2-azaspiro[3.3]heptane-2-carboxylate (CAS No. 2260973-27-9) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique azaspiro[3.3]heptane scaffold, combined with the sulfamoyl and tert-butyl carboxylate functional groups, makes it a versatile intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of novel therapeutics targeting central nervous system (CNS) disorders and metabolic diseases.

One of the key features of Tert-butyl 6-sulfamoyl-2-azaspiro[3.3]heptane-2-carboxylate is its spirocyclic structure, which is increasingly recognized for its ability to improve the physicochemical properties of drug candidates. The azaspiro[3.3]heptane core provides a rigid framework that can enhance binding affinity and selectivity, while the sulfamoyl group introduces potential hydrogen-bonding interactions, critical for target engagement. This combination of structural elements aligns with current trends in fragment-based drug design and the exploration of three-dimensional molecular architectures.

In the context of modern drug discovery, the demand for spirocyclic compounds like Tert-butyl 6-sulfamoyl-2-azaspiro[3.3]heptane-2-carboxylate has surged due to their ability to address challenges such as drug resistance and poor bioavailability. The tert-butyl ester moiety further enhances the compound's stability, making it a valuable building block for peptide mimetics and protease inhibitors. Recent studies have highlighted its utility in the synthesis of G protein-coupled receptor (GPCR) modulators, a hot topic in pharmaceutical research given the prominence of GPCRs in disease pathways.

From a synthetic chemistry perspective, the preparation of Tert-butyl 6-sulfamoyl-2-azaspiro[3.3]heptane-2-carboxylate involves sophisticated methodologies, including ring-closing metathesis and sulfonylation reactions. These techniques are frequently discussed in academic and industrial forums, reflecting the growing interest in green chemistry and sustainable synthesis routes. The compound's CAS No. 2260973-27-9 serves as a critical identifier for researchers sourcing high-purity materials for their experiments.

The pharmaceutical industry's focus on small molecule therapeutics has further elevated the relevance of Tert-butyl 6-sulfamoyl-2-azaspiro[3.3]heptane-2-carboxylate. Its potential to serve as a precursor for kinase inhibitors and epigenetic modulators aligns with the rising demand for targeted therapies in oncology and immunology. Additionally, the compound's sulfamoyl group is of particular interest in the design of carbon anhydrase inhibitors, a class of drugs with applications in glaucoma and altitude sickness treatment.

As the scientific community continues to explore the therapeutic potential of spirocyclic scaffolds, Tert-butyl 6-sulfamoyl-2-azaspiro[3.3]heptane-2-carboxylate stands out as a promising candidate for further investigation. Its structural complexity and functional diversity make it a valuable tool for chemists and biologists alike, driving innovation in the development of next-generation pharmaceuticals. With ongoing advancements in computational chemistry and high-throughput screening, the compound's role in drug discovery is expected to expand even further.